Cas no 109517-71-7 (Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-)

• Product Name: Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-
• CAS No: 109517-71-7
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 197654
• PubChem ID: 6442871
• Update Time: 2025-04-19

Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-hydroxy-5-methoxy-4-[(2E,4E)-1-oxo-2,4-octadien-1-yl]-
• 2-[3-hydroxy-5-methoxy-4-[(2E,4E)-octa-2,4-dienoyl]phenyl]acetic acid
• Cavoxinin
• 109517-71-7

• Inchi： 1S/C17H20O5/c1-3-4-5-6-7-8-13(18)17-14(19)9-12(11-16(20)21)10-15(17)22-2/h5-10,19H,3-4,11H2,1-2H3,(H,20,21)/b6-5+,8-7+
• InChI Key： QTMCMRWMMYEODV-BSWSSELBSA-N
• SMILES： O(C)C1C=C(CC(=O)O)C=C(C=1C(/C=C/C=C/CCC)=O)O

Computed Properties

• Exact Mass: 304.1311
• Monoisotopic Mass: 304.131074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.183
• Boiling Point: 543.8°Cat760mmHg
• Flash Point: 198.6°C
• Refractive Index: 1.565
• PSA: 83.83
• LogP: 3.12310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols